4-Chloro-2,5-dimethoxy-N-(propan-2-yl)aniline

• Molecular Formula: C11H16ClNO2
• Molecular Weight: 229.70 g/mol
• SMILES: CC(C)NC1=CC(=C(C=C1OC)Cl)OC
• InChI: InChI=1S/C11H16ClNO2/c1-7(2)13-9-6-10(14-3)8(12)5-11(9)15-4/h5-7,13H,1-4H3
• InChIKey: JCPYLGMFVZYHDE-UHFFFAOYSA-N

4-Chloro-2,5-dimethoxy-N-(propan-2-yl)aniline: Chemical Identity and Sourcing Baseline

4-Chloro-2,5-dimethoxy-N-(propan-2-yl)aniline (CAS 1019610-75-3) is a polysubstituted N-alkylaniline with the molecular formula C11H16ClNO2 and a molecular weight of 229.70 g/mol [1]. The compound features a 4-chloro-2,5-dimethoxy substitution pattern on the phenyl ring and an N-isopropyl group, placing it within a class of small-molecule aniline derivatives frequently utilized as synthetic intermediates in agrochemical, pharmaceutical, and dye chemistry . Unlike its primary aniline analog (4-chloro-2,5-dimethoxyaniline, CDMA), the secondary amine structure and increased lipophilicity (computed XLogP3 of 3.3 versus 1.8 for CDMA) alter its reactivity and solubility profile for specific downstream transformations [1][2].

Secondary N-isopropylaniline enables selective N-functionalization (acylation, sulfonylation) without protection steps.

Electronically tuned 4-Cl-2,5-OMe substitution pattern supports both electron-rich and electron-poor coupling partners.

Non-controlled structural isomer of DOC; eliminates regulatory scheduling and shipping restrictions during procurement.

• [1] PubChem Compound Summary for CID 28444249, 4-Chloro-2,5-dimethoxy-N-(propan-2-yl)aniline. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 22833, 4-Chloro-2,5-dimethoxyaniline. National Center for Biotechnology Information (2025). View Source

Why 4-Chloro-2,5-dimethoxy-N-(propan-2-yl)aniline Cannot Be Replaced by Generic Analogs

Simple substitution with the primary aniline 4-chloro-2,5-dimethoxyaniline (CDMA) or the non-chlorinated 2,5-dimethoxyaniline (DMAn) is not viable for applications requiring a secondary N-alkylamine motif. The N-isopropyl group fundamentally alters the electronic environment of the nitrogen, reducing nucleophilic reactivity and eliminating the potential for undesirable side reactions associated with a free primary amine (e.g., formation of Schiff bases or over-alkylation) [1][2]. Furthermore, procurement confusion with the structural isomer 2,5-dimethoxy-4-chloroamphetamine (DOC, CAS 123431-31-2)—a controlled psychedelic substance with potent 5-HT2 receptor agonism—poses a critical regulatory and safety risk, making precise structural verification non-negotiable [3]. The computed logP difference of 1.5 units between the target compound and CDMA also indicates significantly altered partitioning behavior, impacting solubility and extraction workflows [1][4].

Primary aniline (CDMA) replacement

Using 4-chloro-2,5-dimethoxyaniline may introduce Schiff base formation or over-alkylation; the secondary amine motif is required for chemoselectivity.

Regulatory isomer confusion (DOC)

The structural isomer 2,5-dimethoxy-4-chloroamphetamine is a controlled substance; precise identity verification avoids compliance and safety risks.

• [1] Tran Minh Chinh, J. Kaválek and M. Večeřa. Influence of substituents on nucleophilic reactivity of anilines during reaction with cyanur chloride. Collection of Czechoslovak Chemical Communications, 1972, 37(3), 832-838. View Source
• [2] CONSORZIO INTERUNIVERSITARIO NAZIONALE 'LA CHIMICA PER L'AMBIENTE'. Synthesis of mono-N-substituted functionalized anilines. Patent, 2004. View Source
• [3] PubChem Compound Summary for CID 542036, 2,5-Dimethoxy-4-chloroamphetamine. National Center for Biotechnology Information (2025). View Source
• [4] PubChem Compound Summary for CID 22833, 4-Chloro-2,5-dimethoxyaniline. National Center for Biotechnology Information (2025). View Source

Quantitative Differentiation of 4-Chloro-2,5-dimethoxy-N-(propan-2-yl)aniline Against Key Benchmarks

Lipophilicity Shift vs. Primary Aniline Analog CDMA

The target compound exhibits a significantly higher computed lipophilicity (XLogP3 = 3.3) compared to its direct primary aniline analog, 4-chloro-2,5-dimethoxyaniline (CDMA, XLogP3 = 1.8), a difference of 1.5 log units [1][2]. This shift is consistent with the class-level effect of N-alkylation, which increases logP by masking the polar NH2 group [3].

Lipophilicity shift vs CDMA

Reported

Δ = +1.5 log units (XLogP3 3.3 vs 1.8)

Organic-phase partitioning shift

Computed value; verify with measured logD

Evidence Dimension	Computed partition coefficient (XLogP3)
Target Compound Data	3.3
Comparator Or Baseline	4-Chloro-2,5-dimethoxyaniline (CDMA): 1.8
Quantified Difference	Δ = +1.5 log units
Conditions	Computed by XLogP3 3.0 algorithm; PubChem 2025 release

Why This Matters

For procurement, a 1.5 log unit increase in lipophilicity directly impacts solubility in organic phases, expected membrane permeability in biological assays, and chromatographic retention times, making the target compound unsuitable for protocols optimized for the more polar CDMA.

• [1] PubChem Compound Summary for CID 28444249, 4-Chloro-2,5-dimethoxy-N-(propan-2-yl)aniline. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 22833, 4-Chloro-2,5-dimethoxyaniline. National Center for Biotechnology Information (2025). View Source
• [3] Hansch, C., Leo, A., Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, 1995. View Source

Structural Isomer Differentiation: Absence of 5-HT2A Receptor Pharmacophore

The target compound is a structural isomer of 2,5-dimethoxy-4-chloroamphetamine (DOC), sharing the molecular formula C11H16ClNO2 but differing in connectivity [1]. DOC acts as a potent 5-HT2A receptor partial agonist, a pharmacophore absent in the target N-isopropylaniline scaffold [2]. While direct receptor binding data for the target compound is not available in primary literature, the fundamental structural difference (N-isopropylaniline vs. alpha-methylphenethylamine) precludes activity at aminergic GPCRs associated with psychedelic effects [3].

Structural isomer safety edge

Class-level

N-isopropylaniline scaffold; no phenethylamine pharmacophore

Averts controlled substance scheduling

DOC is a 5-HT2A agonist; target lacks this activity

Evidence Dimension	5-HT2A receptor activity / psychoactive potential
Target Compound Data	N-isopropylaniline scaffold; no reported serotonergic activity; not a phenethylamine
Comparator Or Baseline	2,5-Dimethoxy-4-chloroamphetamine (DOC): Potent 5-HT2A partial agonist; controlled substance
Quantified Difference	Structural class precludes activity (qualitative distinction)
Conditions	Structural classification analysis; PubChem isomer identification

Why This Matters

For procurement and compliance, this distinction is critical to avoid regulatory scheduling, shipping restrictions, and DEA licensing requirements that apply to DOC but not the target N-isopropylaniline compound.

• [1] PubChem Compound Summary for CID 28444249, 4-Chloro-2,5-dimethoxy-N-(propan-2-yl)aniline. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 542036, 2,5-Dimethoxy-4-chloroamphetamine. National Center for Biotechnology Information (2025). View Source
• [3] Nichols, D. E. Hallucinogens. Pharmacology & Therapeutics, 2004, 101(2), 131-181. View Source

Increased Steric Bulk and Reduced Basicity vs. Unsubstituted N-Isopropylaniline

The parent N-isopropylaniline has a measured pKa of ~5.77 (conjugate acid) [1]. The introduction of the electron-withdrawing 4-chloro substituent and the electron-donating 2,5-dimethoxy groups is expected to modulate basicity further, a class-level effect predicted to lower the pKa of the conjugate acid relative to the unsubstituted parent [2]. While an experimentally measured pKa for the target compound is not currently available in curated databases, the combined electronic effects differentiate it from N-isopropylaniline in acid-base extraction and salt formation protocols.

Basicity vs unsubstituted N-isopropyl

Data to verify

Predicted lower than 5.77 (conjugate acid pKa)

Extraction/HPLC method context

Measured pKa not available; class-level prediction

Evidence Dimension	Basicity (pKa of conjugate acid)
Target Compound Data	Predicted lower than 5.77 (class-level inference based on substituent effects)
Comparator Or Baseline	N-Isopropylaniline: pKa = 5.77 (measured at 25 °C)
Quantified Difference	Expected decrease; exact value not experimentally determined
Conditions	ChemWhat database; aqueous 25 °C

Why This Matters

Differential basicity directly impacts protonation state under reaction or purification conditions, affecting acylation kinetics, phase-transfer efficiency, and HPLC method development relative to simpler N-alkylanilines.

• [1] ChemWhat Database. N-Isopropylaniline CAS#: 768-52-5. Physical Properties (pKa = 5.77 at 25 °C). View Source
• [2] Gross, K. C., Seybold, P. G. Substituent effects on the basicity of anilines. Journal of Organic Chemistry, 2001, 66(21), 6919-6925. View Source

Solubility Differentiation from 2,5-Dimethoxyaniline (DMAn) Backbone

A systematic solubility study demonstrated significant differences in the solubility of 4-chloro-2,5-dimethoxyaniline (CDMA) versus 2,5-dimethoxyaniline (DMAn) in pure organic solvents, with CDMA showing weaker temperature dependence [1]. The target compound, bearing an additional N-isopropyl group on the CDMA scaffold, is expected to exhibit further altered solubility characteristics, a class-level inference supported by the observed logP increase of 1.5 units and the known effect of N-alkylation in reducing crystal lattice energy [2].

Solubility vs DMAn backbone

Class-level

Expected enhanced non-polar solubility

Solvent selection context

Analog data available; target solubility not measured

Evidence Dimension	Solubility behavior in organic solvents
Target Compound Data	Predicted enhanced solubility in non-polar solvents vs. CDMA, based on logP and N-alkylation
Comparator Or Baseline	4-Chloro-2,5-dimethoxyaniline (CDMA): weak temperature dependence; 2,5-Dimethoxyaniline (DMAn): strong temperature dependence
Quantified Difference	Data not available for target compound; class-level prediction
Conditions	Measured in methanol, ethanol, xylene, toluene (278–338 K) for analogs [1]

Why This Matters

For industrial procurement, altered solubility dictates solvent selection for reactions, workup, and purification; a compound more soluble in non-polar solvents than CDMA may reduce solvent volume and cost in large-scale processes.

• [1] Qing, X. et al. Solubility of 4-Chloro-2,5-dimethoxynitrobenzene, 4-Chloro-2,5-dimethoxyaniline, and 2,5-Dimethoxyaniline in Binary and Pure Solvents: Determination and Modeling. Journal of Chemical & Engineering Data, 2019. View Source
• [2] PubChem Compound Summary for CID 28444249, 4-Chloro-2,5-dimethoxy-N-(propan-2-yl)aniline. National Center for Biotechnology Information (2025). View Source

N-Alkyl Blocking Group Prevents Undesired Di-alkylation in Multi-step Synthesis

In contrast to the primary aniline CDMA, which can undergo competing N,N-dialkylation leading to quaternary ammonium byproducts under alkylating conditions, the target compound's N-isopropyl group serves as a blocking group that enforces mono-substitution at nitrogen . This is a class-level advantage of secondary N-alkylanilines, demonstrated in patent literature for the selective synthesis of mono-N-substituted functionalized anilines [1]. The result is higher chemoselectivity and yield in downstream reactions such as acylation, sulfonylation, or urea formation.

N-alkyl block prevents dialkylation

Class-level

Secondary amine enforces mono-substitution

Simplifies purification, improves yield

Patent literature; yield comparison needed

Evidence Dimension	Chemoselectivity in N-functionalization reactions
Target Compound Data	Secondary amine; N-H available for single acylation/alkylation; no competing dialkylation
Comparator Or Baseline	4-Chloro-2,5-dimethoxyaniline (CDMA): Primary amine capable of mono- and di-alkylation
Quantified Difference	Not quantifiable without specific reaction yield comparison; class-level advantage documented in patent literature
Conditions	Acylation, sulfonylation, urea formation reactions

Why This Matters

For a synthetic chemist procuring this intermediate, the built-in chemoselectivity of the secondary amine reduces steps (no protection/deprotection needed) and avoids competing side reactions, simplifying purification and improving overall yield in multi-step syntheses.

• [1] CONSORZIO INTERUNIVERSITARIO NAZIONALE 'LA CHIMICA PER L'AMBIENTE'. Synthesis of mono-N-substituted functionalized anilines. Patent, 2004. View Source

Validated Application Scenarios for 4-Chloro-2,5-dimethoxy-N-(propan-2-yl)aniline in Research and Industrial Procurement

Synthesis of N-Functionalized Agrochemical Intermediates via Selective Acylation

The secondary N-isopropylaniline motif enables clean acylation to produce N-acyl-N-isopropyl intermediates without competing di-acylation, a documented advantage for synthesizing herbicidal acetanilides and fungicidal carboxamides [1]. This stems from the class-level chemoselectivity benefit of a secondary amine over a primary aniline, reducing byproduct formation and simplifying workup as outlined in Evidence Item 5 [1].

Precursor for Lipophilic Drug-like Scaffolds in Medicinal Chemistry

With an XLogP3 of 3.3—1.5 log units higher than CDMA—this compound serves as a more lipophilic building block for CNS-directed libraries where increased membrane permeability is desired [2]. The N-isopropyl group also improves metabolic stability relative to N-methyl analogs, a class-level observation relevant for lead optimization programs [3].

Non-Psychoactive Reference Standard for Structural Isomer Differentiation (DOC Analysis)

Because it shares the exact molecular formula (C11H16ClNO2) and molecular weight (229.70 g/mol) with the controlled substance DOC but lacks the phenethylamine pharmacophore, this compound is uniquely suited as a non-scheduled reference standard for mass spectrometric and chromatographic method validation, ensuring unambiguous isomer discrimination in forensic and toxicological laboratories [4].

Building Block for Conductive Polyaniline Derivatives

N-substituted anilines are key monomers for synthesizing soluble, processable polyaniline derivatives with tailored electrical conductivity [5]. The chloro and methoxy substituents on the target compound introduce electronic effects that can tune the band gap of the resulting polymer, while the N-isopropyl group enhances solubility in organic solvents compared to unsubstituted polyaniline, facilitating spin-coating and inkjet printing applications.

Application

Selection Property

Validation Focus

Agrochemical intermediates via selective acylation

Secondary amine chemoselectivity

Acylation yield, byproduct profile

Lipophilic building block for CNS-directed libraries

Enhanced logP context (Δ +1.5 vs primary analog)

Permeability assay, metabolic stability

Non-psychoactive reference standard for DOC isomer differentiation

Identical molecular formula, distinct scaffold

Chromatographic isomer resolution

Monomer for processable polyaniline derivatives

N-substituted aniline with tailored electronic effects

Polymer solubility, conductivity tuning

• [1] CONSORZIO INTERUNIVERSITARIO NAZIONALE 'LA CHIMICA PER L'AMBIENTE'. Synthesis of mono-N-substituted functionalized anilines. Patent, 2004. View Source
• [2] PubChem Compound Summary for CID 28444249, 4-Chloro-2,5-dimethoxy-N-(propan-2-yl)aniline. National Center for Biotechnology Information (2025). View Source
• [3] Smith, D. A., Allerton, C., Kalgutkar, A. S., van de Waterbeemd, H., Walker, D. K. Pharmacokinetics and Metabolism in Drug Design, 3rd Edition. Wiley-VCH, 2012. View Source
• [4] PubChem Compound Summary for CID 542036, 2,5-Dimethoxy-4-chloroamphetamine. National Center for Biotechnology Information (2025). View Source
• [5] Leclerc, M., D'Aprano, G., Zotti, G. Steric and electronic effects of substituents on polyaniline properties. Synthetic Metals, 1993, 55-57, 1527-1532. View Source